1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)-N-(2-oxo-2H-chromen-3-yl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]-N-(2-oxochromen-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C24H24N6O3/c1-15-12-16(2)30(28-15)22-10-9-21(26-27-22)29-11-5-7-18(14-29)23(31)25-19-13-17-6-3-4-8-20(17)33-24(19)32/h3-4,6,8-10,12-13,18H,5,7,11,14H2,1-2H3,(H,25,31)
• InChI Key: GZLMKSNPJIMPGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)N3CCCC(C3)C(=O)NC4=CC5=CC=CC=C5OC4=O)C
• Molecular Formula: C24H24N6O3
• Molecular Weight: 444.5 g/mol

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)-N-(2-oxo-2H-chromen-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C24H24N6O3 and its molecular weight is 444.495. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Researchers have synthesized a variety of compounds utilizing cyanoacetamide and other related chemical structures as key intermediates. These compounds are explored for their potential in producing substances with significant biological activities. For example, the synthesis of benzothiophenes, iminocoumarins, and acrylamides from cyanoacetamide derivatives has been reported, highlighting the versatility of these compounds in generating heterocyclic structures with potential antitumor and antioxidant activities (Bialy & Gouda, 2011).

Biological and Antimicrobial Activities

The development of novel heterocyclic compounds, including pyrazoles, pyrimidines, and pyridines, has shown promising biological activities. These activities range from anticancer to antimicrobial effects. For instance, new pyrazolopyridine derivatives have been synthesized and evaluated for their antioxidant properties, demonstrating the potential of these compounds in medicinal chemistry and drug development (Gouda, 2012).

Antitubercular and Anticancer Properties

Compounds related to the query have been investigated for their antitubercular and anticancer activities. A notable example is the synthesis of imidazo[1,2-a]pyridine-3-carboxamide derivatives, which have shown potent activity against multi- and extensive drug-resistant tuberculosis strains, underscoring the importance of these compounds in addressing global health challenges (Moraski et al., 2011).